Cas no 128607-22-7 (Ospemifene)
Ospemifene Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-buten-1-yl]phenoxy]-
- Ospemifene FC-1271a
- 2-(4-(4-chloro-1,2-diphenyl-but-1-enyl)phenoxy)ethanol
- 2-[4-[(Z)-4-chloro-1,2-diphenylbut-1-enyl]phenoxy]ethanol
- Ospemifene
- 2-[4-[4-Chloro-1,2-diphenyl-1(Z)-butenyl]phenoxy]ethanol
- 2-{4-[(1Z)-4-chloro-1,2-diphenylbut-1-en-1-yl]phenoxy}ethanol
- Fc-1271a
- Ccris 9205
- Unii-B0p231ilbk
- Z-2-[4-(4-chloro-1,2-diphenyl-but-1-enyl)phenoxy]ethanol
- 2-(p-((Z)-4-Chloro-1,2-diphenyl-1-butenyl)phenoxy)ethanol
- Osphena
- Deamino-hydroxytoremifene
- B0P231ILBK
- senshio
- Ethanol, 2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-butenyl]phenoxy]-
- Ethanol, 2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-buten-1-yl]phenoxy]-
- Ophena
- Ospemifene [USAN:INN:BAN]
- Osphena (TN)
- C24H23ClO2
- ETHANOL, 2-(4-((1Z)-4-CHLORO-1,2-DIPHENYL-1-BUTENYL)PHENOXY)-
- O0441
- NS00068653
- SCHEMBL948118
- HY-B0723
- 2-[4-[(Z)-4-chloro-1,2-di(phenyl)but-1-enyl]phenoxy]ethanol
- OSPEMIFENE [MART.]
- OSPEMIFENE [USAN]
- G03XC05
- BCP20981
- Ospemifene [INN]
- 128607-22-7
- 2-(4-((1Z)-4-chloro-1,2-diphenylbut-1-en-1-yl)phenoxy)ethanol
- Z-2-[4-(4-chloro-1,2-diphenyl-but-1-enyl)-phenoxy]-ethanol
- DB04938
- 2-{4-[(1Z)-4-chloro-1,2-diphenylbut-1-en-1-yl]phenoxy}ethan-1-ol
- CCG-268392
- NCGC00386347-01
- AC-27645
- D08958
- Fc-1271
- GTPL7349
- Ospemifene, FC-1271a
- CS-5961
- J-005613
- CHEMBL2105395
- Tore iii
- MFCD00871890
- SW219657-1
- Q7107372
- HSDB 8281
- (deaminohydroxy) toremifene
- Z-2-(4-(4-chloro-1,2-diphenyl-but-1-enyl)phenoxy)ethanol
- OSPEMIFENE [MI]
- OSPEMIFENE [ORANGE BOOK]
- CHEBI:73275
- LUMKNAVTFCDUIE-VHXPQNKSSA-N
- DTXSID101025426
- s4285
- OSPEMIFENE [WHO-DD]
- OSPEMIFENE (MART.)
- AKOS025401964
- ospemifenum
- Ospemifene (INN/USAN/BAN)
- EN300-21702760
- OSPEMIFENE [VANDF]
- Ospemifeno
- 1ST11396
- BRD-K44184170-001-01-7
-
- MDL: MFCD00871890
- Inchi: 1S/C24H23ClO2/c25-16-15-23(19-7-3-1-4-8-19)24(20-9-5-2-6-10-20)21-11-13-22(14-12-21)27-18-17-26/h1-14,26H,15-18H2/b24-23-
- InChI Key: LUMKNAVTFCDUIE-VHXPQNKSSA-N
- SMILES: ClCC/C(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/C1C=CC(=CC=1)OCCO
Computed Properties
- Exact Mass: 378.13879
- Monoisotopic Mass: 378.1386577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 6.5
Experimental Properties
- Color/Form: Not available
- Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 115-117°C
- Boiling Point: 544.6°C at 760 mmHg
- Flash Point: 283.2±30.1 °C
- Solubility: Insuluble (6.4E-3 g/L) (25 ºC),
- PSA: 29.46
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Ospemifene Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H361
- Warning Statement: P201-P202-P280-P308+P313-P405-P501
- Hazardous Material transportation number:UN 3077 9 / PGIII
- Hazard Category Code: 50/53
- Safety Instruction: 60-61
-
Hazardous Material Identification:
- HazardClass:9
- PackingGroup:Ⅲ
- Storage Condition:0-10°C
Ospemifene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B0723-10mM*1mLinDMSO |
Ospemifene |
128607-22-7 | 99.98% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 | |
| MedChemExpress | HY-B0723-10mg |
Ospemifene |
128607-22-7 | 99.98% | 10mg |
¥500 | 2024-04-20 | |
| MedChemExpress | HY-B0723-50mg |
Ospemifene |
128607-22-7 | 99.98% | 50mg |
¥850 | 2024-04-20 | |
| MedChemExpress | HY-B0723-100mg |
Ospemifene |
128607-22-7 | 99.98% | 100mg |
¥1000 | 2024-04-20 | |
| MedChemExpress | HY-B0723-200mg |
Ospemifene |
128607-22-7 | 99.98% | 200mg |
¥1500 | 2024-04-20 | |
| Alichem | A019064919-250mg |
2-(4-(4-Chloro-1,2-diphenyl-but-1-enyl)phenoxy)ethanol |
128607-22-7 | 95% | 250mg |
332.80 USD | 2021-06-17 | |
| Alichem | A019064919-1g |
2-(4-(4-Chloro-1,2-diphenyl-but-1-enyl)phenoxy)ethanol |
128607-22-7 | 95% | 1g |
832.00 USD | 2021-06-17 | |
| S e l l e c k ZHONG GUO | S4285-25mg |
Ospemifene |
128607-22-7 | 99.98% | 25mg |
¥801.29 | 2023-11-03 | |
| S e l l e c k ZHONG GUO | S4285-100mg |
Ospemifene |
128607-22-7 | 99.98% | 100mg |
¥2024.41 | 2023-11-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O159905-250mg |
Ospemifene |
128607-22-7 | ≥98.0% | 250mg |
¥108.90 | 2023-09-01 |
Ospemifene Related Literature
-
Sumit Kumar,Liang Gu,Gabriella Palma,Mandeep Kaur,Ashona Singh-Pillay,Parvesh Singh,Vipan Kumar New J. Chem. 2018 42 3703
-
Sumit Kumar,Gabriella Palma,Shanen Perumal,Mandeep Kaur,Ashona Singh-Pillay,Raghu Raj,Parvesh Singh,Vipan Kumar RSC Adv. 2019 9 42409
-
Shagufta,Irshad Ahmad RSC Med. Chem. 2023 14 218
-
Jia Liu,Bian Ming,Guo-Hua Gong,Di Wang,Gui-Lan Bao,Li-Jun Yu RSC Adv. 2018 8 4386
-
Yang Ye,Ying Lin,Nian-Dong Mao,Huimin Yang,Xiang-Yang Ye,Tian Xie Org. Biomol. Chem. 2022 20 9255
Additional information on Ospemifene
Ospemifene (CAS No. 128607-22-7): A Comprehensive Guide to Its Uses, Benefits, and Research Insights
Ospemifene (CAS No. 128607-22-7) is a selective estrogen receptor modulator (SERM) that has garnered significant attention in the field of women's health. Marketed under the brand name Osphena, this compound is primarily prescribed for the treatment of dyspareunia, a symptom of vulvar and vaginal atrophy (VVA) due to menopause. Unlike traditional hormone replacement therapies (HRT), Ospemifene offers a targeted approach with fewer systemic side effects, making it a preferred choice for many patients and healthcare providers.
The mechanism of action of Ospemifene involves binding to estrogen receptors in specific tissues, such as the vaginal epithelium, while exhibiting minimal activity in others, like the breast or uterus. This selectivity reduces the risk of complications such as endometrial hyperplasia or breast cancer, which are often associated with conventional estrogen therapies. Clinical studies have demonstrated its efficacy in improving vaginal dryness and pain during intercourse, addressing key concerns for postmenopausal women.
In recent years, Ospemifene has become a topic of interest in online searches, with users frequently asking questions like "Is Ospemifene safe for long-term use?" or "How does Ospemifene compare to other SERMs?" Research indicates that Ospemifene has a favorable safety profile, with most adverse effects being mild and transient, such as hot flashes or muscle spasms. Its non-hormonal classification also makes it a viable option for women who cannot or prefer not to use estrogen-based treatments.
Another trending topic is the potential off-label uses of Ospemifene. While its primary indication is for VVA, preliminary studies suggest it may have benefits in other areas, such as bone health and cardiovascular protection. However, further research is needed to confirm these findings. Patients and clinicians are encouraged to stay updated on the latest clinical trials and guidelines to make informed decisions.
From an SEO perspective, keywords like "Ospemifene side effects", "Ospemifene dosage", and "Ospemifene vs. local estrogen" are highly searched, reflecting the public's demand for detailed, accessible information. This underscores the importance of providing accurate, science-backed content to address these queries. Additionally, the rise of telemedicine has increased online discussions about Ospemifene prescriptions, highlighting the need for clear communication between patients and providers.
In conclusion, Ospemifene (CAS No. 128607-22-7) represents a significant advancement in the management of menopausal symptoms, particularly VVA. Its unique pharmacological profile, combined with a growing body of clinical evidence, positions it as a valuable tool in women's healthcare. As research continues to explore its broader applications, Ospemifene is likely to remain a focal point in both medical and public discourse.
128607-22-7 (Ospemifene) Related Products
- 1020719-27-0((3,3,4,4,4-d5)-(E/Z)-1-4-(2-Chloroethoxy)phenyl-1-4-hydroxyphenyl-2-phenyl-1-butene)
- 341524-89-8(Fispemifene)
- 128585-01-3(4-Hydroxy Ospemifene (Ospemifene Impurity))
- 110503-61-2(Ethanamine,2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-buten-1-yl]phenoxy]-N-methyl-)
- 129824-54-0(Ethanamine,2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-buten-1-yl]phenoxy]-)
- 119757-57-2((E/Z)-1-4-(2-Chloroethoxy)phenyl-1-(4-hydroxyphenyl)-2-phenyl-1-butene)
- 125618-41-9(Phenol,4-[(1Z)-4-chloro-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]-)
- 110025-27-9(Phenol,4-[(1Z)-1-[4-(2-hydroxyethoxy)phenyl]-2-phenyl-1-buten-1-yl]-)
- 157738-49-3((E/Z)-1-4-(2-Chloroethoxyphenyl-1,2-diphenyl-1-butene-4,4,5,5,5-d5)
- 89778-41-6(4-(1Z)-4-Chloro-1,2-diphenylbut-1-en-1-ylphenol)